Cas no 10197-39-4 (N'-ethylethanedithioamide)

N'-ethylethanedithioamide Properties

Names and Identifiers

• N'-ethylethanedithioamide
• ethanebis(thioamide), N&lt
• sup&gt
• 1&lt
• /sup&gt
• -ethyl-
• N-Ethylethanebis(thioamide)
• LogP
• ethanebis(thioamide), N< sup> 1< /sup> -ethyl-; N-Ethylethanebis(thioamide); LogP
• 10197-39-4
• DTXSID00506830
• N1-Ethylethanebis(thioamide)
• AKOS006342476
• SCHEMBL3075815
• N~1~-Ethylethanebis(thioamide)
• +Expand

• InChIKey： TUTOQTNIHPIGRN-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H8N2S2/c1-2-6-4(8)3(5)7/h2H2,1H3,(H2,5,7)(H,6,8)
• SMILES： CCNC(=S)C(=S)N

Computed Properties

• Exact Mass: 148.01304
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 148.01289061g/mol
• Heavy Atom Count: 8
• Complexity: 111
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• LogP: 1.30060
• PSA: 38.05
• Refractive Index: 1.642
• Boiling Point: 232.4°C at 760 mmHg
• Flash Point: 94.4°C
• Density: 1.266